Cas no 33631-05-9 (2-Aminopyridin-4-ol)

• Product Name: 2-Aminopyridin-4-ol
• CAS No: 33631-05-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD04114161
• CID: 54120
• Update Time: 2025-06-10

2-Aminopyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyridin-4-ol
• 2-amino-1H-pyridin-4-one
• 2-Amino-4-hydroxypyridine
• 2-Amino-4-hydroxy-pyridin
• 2-Amino-4-pyridinol
• 2-AMINO-PYRIDIN-4-OL
• 4-Hydroxy-2-aminopyridine

• MDL： MFCD04114161
• Inchi： 1S/C5H6N2O/c6-5-3-4(8)1-2-7-5/h1-3H,(H3,6,7,8)
• InChI Key： HQNIMNQVKVPZES-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1)N

Computed Properties

• Exact Mass: 110.04800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 137-140°C
• Boiling Point: 253.9°C at 760 mmHg
• Flash Point: 107.2℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 59.14000
• LogP: 0.95060

2-Aminopyridin-4-ol Security Information

• Signal Word：Danger
• Hazard Statement： H302-H319
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P310; P330; P501
• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Aminopyridin-4-ol

Comprehensive Overview of 2-Aminopyridin-4-ol (CAS No. 33631-05-9): Properties, Applications, and Industry Insights

2-Aminopyridin-4-ol (CAS No. 33631-05-9) is a versatile organic compound widely recognized for its unique chemical structure and broad applicability in pharmaceuticals, agrochemicals, and material science. This heterocyclic amine, featuring both amino and hydroxyl functional groups, exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries increasingly focus on this compound due to its potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents.

The growing demand for 2-Aminopyridin-4-ol derivatives aligns with trends in personalized medicine and green chemistry. A surge in Google searches for "2-Aminopyridin-4-ol synthesis" and "CAS 33631-05-9 suppliers" reflects its commercial relevance. Its role in developing biodegradable materials also resonates with sustainability-driven markets, addressing queries like "eco-friendly pyridine derivatives." The compound’s solubility and stability under physiological conditions further enhance its appeal for biomedical applications.

From a technical perspective, 2-Aminopyridin-4-ol demonstrates a melting point range of 160–165°C and moderate water solubility, facilitating its use in aqueous reactions. Advanced purification methods, such as recrystallization and column chromatography, ensure high purity (>98%), critical for pharmaceutical-grade applications. Recent patents highlight its utility in catalysis and ligand design, with innovations targeting energy-efficient processes—a response to searches like "pyridine catalysts for renewable energy."

In drug development, 2-Aminopyridin-4-ol scaffolds are pivotal for modulating protein-protein interactions. For instance, they serve as cores in JAK-STAT pathway inhibitors, a trending topic in autoimmune disease research. Analytical techniques like HPLC and NMR are essential for quality control, as emphasized in forums discussing "analytical methods for aminopyridines." Regulatory compliance, including REACH and FDA guidelines, ensures safe handling and scalability.

Emerging applications in electronic materials and corrosion inhibitors further expand the compound’s market potential. Industry reports correlate its demand with the rise of flexible electronics and smart coatings, addressing FAQs such as "conductive polymers from aminopyridines." Collaborations between academia and manufacturers aim to optimize cost-effective synthesis routes, reducing reliance on rare catalysts.

To conclude, 2-Aminopyridin-4-ol (CAS No. 33631-05-9) exemplifies innovation at the intersection of chemistry and technology. Its adaptability to green synthesis protocols and alignment with SDG goals positions it as a compound of future significance, answering search trends like "sustainable heterocyclic compounds." Ongoing research promises breakthroughs in bioimaging probes and nanomaterial functionalization, solidifying its industrial relevance.